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Compound of Interest

Compound Name: Palmitoyl tripeptide-5

CAS No.: 623172-55-4

Cat. No.: B12384577

Get Quote

Introduction

Palmitoyl Tripeptide-5 is a synthetic, highly bioactive peptide engineered to penetrate the skin

and stimulate collagen production.[1][2] It is composed of three amino acids (Lys-Val-Lys)

linked to palmitic acid, which enhances its bioavailability.[3][4] The primary mechanism of

Palmitoyl Tripeptide-5 involves the activation of the latent Transforming Growth Factor-β

(TGF-β), a key cytokine in the synthesis of extracellular matrix (ECM) proteins, most notably

collagen.[5][6] By mimicking the body's natural collagen production mechanisms, this peptide

offers a potent solution for anti-aging applications.[5] Furthermore, it protects existing collagen

by inhibiting the activity of matrix metalloproteinases (MMPs), enzymes responsible for ECM

degradation.[3][6]

Three-dimensional (3D) skin models, which are structurally and physiologically similar to

human skin, provide a robust in vitro platform for evaluating the efficacy of cosmetic ingredients

like Palmitoyl Tripeptide-5.[7][8] These models, typically composed of keratinocytes and

fibroblasts, allow for the assessment of anti-aging properties, such as collagen synthesis and

wrinkle reduction, in a controlled laboratory setting, offering a valuable alternative to animal

testing.[7][9]
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Mechanism of Action

Palmitoyl Tripeptide-5 exerts a dual effect on the skin's extracellular matrix: stimulating

collagen synthesis and preventing its degradation.

Collagen Synthesis Stimulation: The peptide mimics the action of Thrombospondin I (TSP-1),

a protein that activates the latent form of TGF-β.[3][10][11] Once activated, TGF-β signals

fibroblasts to significantly increase the synthesis of Type I and Type III collagen, as well as

fibronectin.[3][11][12] This process strengthens the dermal matrix, improving skin firmness,

elasticity, and structure.[1][12]

Collagen Degradation Inhibition: Palmitoyl Tripeptide-5 has been shown to interfere with

the activity of MMP-1 and MMP-3.[3][5][11] These enzymes are responsible for breaking

down collagen and other ECM proteins, a process that accelerates with age and

environmental exposure. By inhibiting these enzymes, the peptide helps preserve the

existing collagen network, further contributing to a youthful skin appearance.[6][10]
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Start: Acquire 3D
Full-Thickness Skin Models

1. Equilibration
Culture models for 24h in

maintenance medium.

2. Prepare Test Substance
Dissolve Palmitoyl Tripeptide-5 in
vehicle (e.g., culture medium) to

desired concentrations (e.g., 1%, 2.5%).
Include Vehicle Control & Positive Control.

3. Topical Application
Apply peptide solution to the

epidemal surface of the skin models.

4. Incubation
Incubate for a defined period

(e.g., 48h to 7 days).
Change medium and re-apply test

substance every 24-48h.

5. Sample Harvesting
Harvest culture medium and tissue

for analysis.

6. Endpoint Analysis

Histology (H&E)
- Tissue Morphology

- Epidermal Thickness

 Structural

ELISA / Western Blot
- Collagen I Synthesis

- MMP-1/3 Levels

 Protein

RT-qPCR
- COL1A1, MMP1 Gene Expression

 Gene

7. Data Interpretation
Compare results from treated groups

to vehicle control.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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